Cas no 2682097-49-8 ((S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride)

• Product Name: (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride
• CAS No: 2682097-49-8
• MF: C₅H₁₃ClN₂
• MW: 136.623120069504
• CID: 5085675
• PubChem ID: 154729203
• Update Time: 2025-06-07

(S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-(1-Methylazetidin-2-yl)methanamine diHCl
• 2682097-49-8
• [(2S)-1-methylazetidin-2-yl]methanamine;dihydrochloride
• 1-[(2S)-1-methylazetidin-2-yl]methanamine dihydrochloride
• (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride
• E75314
• BS-46649

• Inchi： 1S/C5H12N2.ClH/c1-7-3-2-5(7)4-6;/h5H,2-4,6H2,1H3;1H/t5-;/m0./s1
• InChI Key： BVZRHPDLLBTRNV-JEDNCBNOSA-N
• SMILES： C([C@@H]1CCN1C)N.Cl

Computed Properties

• Exact Mass: 172.0534038g/mol
• Monoisotopic Mass: 172.0534038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 63.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride

Chemical Profile of (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride (CAS No. 2682097-49-8)

(S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride, identified by its CAS number 2682097-49-8, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of azetidine derivatives, which have garnered considerable attention due to their diverse pharmacological properties. The stereochemical configuration at the chiral center, specifically the (S)-configuration, plays a crucial role in determining its biological activity and interaction with target molecules.

The< strong> dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for various pharmaceutical applications, including drug formulation and bioavailability studies. The molecular structure of (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride consists of a six-membered heterocyclic ring with a methyl group and an amine functional group, contributing to its unique chemical and biological properties.

In recent years, there has been growing interest in azetidine derivatives as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of neurological disorders, infectious diseases, and cancer. The< strong> chiral center in (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride is critical for its pharmacological activity, as different enantiomers can exhibit distinct biological effects. This has led to extensive research into optimizing the stereochemistry of these compounds for improved therapeutic outcomes.

One of the most compelling aspects of (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, including enzymes and receptors involved in disease pathways. The< strong> azetidine ring provides a scaffold that can be modified to enhance binding affinity and selectivity, making it an attractive candidate for structure-based drug design.

The< strong> pharmaceutical industry has been particularly interested in this compound due to its potential applications in treating neurological disorders. Preclinical studies have demonstrated that azetidine derivatives can modulate neurotransmitter systems, offering a novel approach to managing conditions such as depression, anxiety, and neurodegenerative diseases. The specific stereochemistry of (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride may contribute to its ability to interact with these systems in a targeted manner.

In addition to its neurological applications, (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride has shown promise in combating infectious diseases. The< strong> amine functional group in its structure can be exploited to develop compounds that interfere with bacterial or viral replication mechanisms. This has led to investigations into its potential as an antimicrobial agent, with early studies suggesting efficacy against certain pathogens.

The< strong> synthetic pathways for producing (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride have also been a focus of research. Efficient and scalable synthesis methods are essential for translating preclinical findings into clinical applications. Researchers have been exploring various synthetic strategies, including chiral resolution techniques and catalytic methods, to optimize the production process while maintaining high enantiomeric purity.

The< strong> pharmacokinetic properties of this compound are another area of interest. Understanding how the body processes and eliminates (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride is crucial for determining appropriate dosing regimens and minimizing potential side effects. Studies have begun to investigate its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models, providing valuable insights into its potential clinical use.

The< strong> regulatory landscape for new pharmaceutical compounds like (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride is complex and requires rigorous testing before approval for human use. Researchers must navigate stringent guidelines set by regulatory agencies such as the FDA and EMA to ensure safety and efficacy. The growing body of preclinical data on this compound suggests that it may meet these requirements, paving the way for future clinical trials.

In conclusion, (S)-(1-Methylazetidin-2-yl)methanamine dihydrochloride (CAS No. 2682097-49-8) is a promising compound with diverse pharmacological applications. Its unique chemical structure, particularly the< strong> chiral center and< strong> azetidine ring , makes it an attractive candidate for drug development in areas such as neurological disorders and infectious diseases. Ongoing research continues to explore its potential therapeutic benefits and optimize its synthesis and pharmacokinetic properties for future clinical applications.